Cas no 1807077-06-0 (3-(Difluoromethyl)-4-fluoro-5-hydroxy-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-4-fluoro-5-hydroxy-2-(trifluoromethyl)pyridine
• CAS No: 1807077-06-0
• MF: C₇H₃F₆NO
• MW: 231.095242738724
• CID: 4881037
• Update Time: 2025-10-29

3-(Difluoromethyl)-4-fluoro-5-hydroxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoro-5-hydroxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F6NO/c8-4-2(15)1-14-5(7(11,12)13)3(4)6(9)10/h1,6,15H
• InChI Key： NLGZAVYOKHDXPM-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(C(F)(F)F)C=1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1

Additional information on 3-(Difluoromethyl)-4-fluoro-5-hydroxy-2-(trifluoromethyl)pyridine

Introduction to 3-(Difluoromethyl)-4-fluoro-5-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1807077-06-0)

3-(Difluoromethyl)-4-fluoro-5-hydroxy-2-(trifluoromethyl)pyridine, identified by its CAS number 1807077-06-0, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of multiple fluorine substituents and a hydroxyl group, contribute to its unique chemical properties and potential applications in synthetic chemistry and drug discovery.

The molecular structure of 3-(Difluoromethyl)-4-fluoro-5-hydroxy-2-(trifluoromethyl)pyridine encompasses several key functional groups that are of particular interest to researchers. The difluoromethyl and trifluoromethyl groups introduce significant electron-withdrawing effects, which can influence the reactivity and electronic properties of the molecule. These fluorinated alkyl groups are well-documented for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles in drug candidates. Additionally, the fluoro substituent at the 4-position and the hydroxyl group at the 5-position provide opportunities for further chemical modification and derivatization, enabling the synthesis of novel analogs with tailored biological activities.

In recent years, there has been a growing interest in fluorinated pyridines as pharmacophores due to their broad spectrum of biological activities. These compounds have been explored in various therapeutic areas, including oncology, immunology, and anti-inflammatory diseases. The unique electronic environment created by the fluorine atoms can lead to enhanced interactions with biological targets, such as enzymes and receptors, thereby improving the efficacy of drug candidates. Furthermore, the presence of a hydroxyl group in this molecule suggests potential for hydrogen bonding interactions, which can be crucial for achieving high binding affinity and selectivity.

One of the most compelling aspects of 3-(Difluoromethyl)-4-fluoro-5-hydroxy-2-(trifluoromethyl)pyridine is its potential as a building block for more complex drug molecules. The pyridine core is a common scaffold in many approved drugs, and modifications to this core can lead to compounds with improved pharmacological properties. Researchers have leveraged similar pyridine derivatives in the development of kinase inhibitors, antiviral agents, and other therapeutic interventions. The combination of fluorinated substituents with a hydroxyl group offers a versatile platform for designing molecules that can interact with biological targets in multiple ways, potentially leading to synergistic effects and enhanced therapeutic outcomes.

The synthesis of 3-(Difluoromethyl)-4-fluoro-5-hydroxy-2-(trifluoromethyl)pyridine presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and fluorochemical methodologies, are often employed to construct the desired framework efficiently. Additionally, the presence of sensitive functional groups like the hydroxyl group necessitates protective group strategies to prevent unwanted side reactions during synthesis.

Recent advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies can predict how 3-(Difluoromethyl)-4-fluoro-5-hydroxy-2-(trifluoromethyl)pyridine interacts with biological targets at the atomic level. These insights can guide medicinal chemists in optimizing lead structures by identifying key interactions and predicting potential binding modes. Furthermore, virtual screening techniques have been used to identify novel derivatives with enhanced potency or selectivity based on known bioactive scaffolds.

The pharmaceutical industry has shown particular interest in fluorinated pyridines due to their potential as drug candidates. Several companies have disclosed patents related to novel fluorinated pyridines with therapeutic applications. For instance, compounds containing similar structural motifs have been investigated for their anti-cancer properties by targeting specific kinases or other critical enzymes involved in tumor growth. The ability of these molecules to modulate signaling pathways relevant to disease progression makes them attractive candidates for further development.

Another area where 3-(Difluoromethyl)-4-fluoro-5-hydroxy-2-(trifluoromethyl)pyridine could find utility is in agrochemical research. Fluorinated heterocycles are known for their enhanced bioactivity against pests and pathogens, making them valuable components in crop protection agents. By incorporating this compound into novel formulations, researchers may develop more effective agrochemicals that offer improved performance while maintaining environmental safety.

The environmental impact of fluorinated compounds is also a consideration in their development and application. While these molecules offer numerous benefits in terms of biodegradability and metabolic stability, their persistence in certain environments raises concerns about long-term ecological effects. Therefore, efforts are underway to develop fluorinated compounds that balance efficacy with environmental responsibility, ensuring that their use does not contribute negatively to ecosystems.

In conclusion,3-(Difluoromethyl)-4-fluoro-5-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1807077-06-0) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals alike. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutics with improved efficacy and selectivity. As research continues into this class of compounds,3-(Difluoromethyl)-4-fluoro-5-hydroxy-2-(trifluoromethyl)pyridine will likely play an important role in shaping future advances across multiple scientific disciplines.